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Compound of Interest

Compound Name: 4-Bromopyridine-2,6-dimethanol
CAS No.: 120491-88-5
Cat. No.: B053160
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Bromopyridine-2,6-dimethanol,
a key heterocyclic compound. The document details its physicochemical properties, a plausible
synthetic route with a detailed experimental protocol, and its potential role in modulating critical
biological signaling pathways.

Core Compound Data

Quantitative data for 4-Bromopyridine-2,6-dimethanol is summarized in the table below,
providing a clear reference for its key physical and chemical properties.
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Property Value
Molecular Weight 218.0479 g/mol
Chemical Formula C7HsBrNO2
CAS Number 120491-88-5
Appearance Solid

Purity Typically =98%

INChl=1S/C7H8BINO2/c8-5-1-6(3-10)9-7(2-5)4-

InChl
11/h1-2,10-11H,3-4H2
InChl Key YKHIIERVIUJUBD-UHFFFAOYSA-N
(4-bromopyridine-2,6-diyl)dimethanol, 4-Bromo-
Synonyms

2,6-bis(hydroxymethyl)pyridine

Potential Biological Significance: Modulation of the
NF-kB Signaling Pathway

Pyridine-based molecules are recognized for their diverse biological activities, including the
ability to modulate key signaling pathways implicated in various diseases.[1][2] One of the most
significant of these is the Nuclear Factor-kappa B (NF-kB) pathway, which plays a central role
in inflammation, immune responses, cell proliferation, and survival.[3][4] The dysregulation of
the NF-kB pathway is a hallmark of many chronic diseases, including cancer, autoimmune
disorders, and inflammatory conditions.[4]

The canonical NF-kB pathway is a primary target for therapeutic intervention.[4] In its inactive
state, NF-kB dimers (typically p50/p65) are sequestered in the cytoplasm by inhibitor of kB
(IkB) proteins.[3] Upon stimulation by various signals, such as inflammatory cytokines, the IkB
kinase (IKK) complex becomes activated and phosphorylates 1kBa.[3] This phosphorylation
event targets IkBa for ubiquitination and subsequent degradation by the proteasome, liberating
the NF-kB dimer to translocate to the nucleus and activate the transcription of target genes.[3]
Pyridine derivatives have been shown to inhibit NF-kB activation, potentially by interfering with
the degradation of IkBa.[3]
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Caption: The Canonical NF-kB Signaling Pathway and a potential point of inhibition by pyridine
derivatives.

Synthesis of 4-Bromopyridine-2,6-dimethanol

A plausible synthetic route to 4-Bromopyridine-2,6-dimethanol can be conceptualized based
on established methodologies for the synthesis of substituted pyridines. A common strategy
involves the synthesis of the core pyridinedimethanol structure followed by selective
bromination. An alternative, and often more controlled, approach is to start from a pre-
functionalized pyridine ring, such as chelidamic acid, and perform subsequent modifications.

The following experimental workflow outlines a two-step process starting from Dimethyl 4-
hydroxypyridine-2,6-dicarboxylate, involving bromination followed by reduction.
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Reagents: Sodium Borohydride (NaBHa4)
Solvent: Methanol (MeOH)
Conditions: 0°C to 20°C
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Caption: Experimental workflow for the synthesis of 4-Bromopyridine-2,6-dimethanol.

Detailed Experimental Protocols

The following protocols are adapted from established procedures for the synthesis of
analogous compounds and provide a robust framework for the laboratory-scale preparation of
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4-Bromopyridine-2,6-dimethanol.

Step 1: Synthesis of Dimethyl 4-bromopyridine-2,6-dicarboxylate

This procedure is adapted from synthetic methods for the bromination of hydroxypyridines.

Reaction Setup: In a flame-dried round-bottom flask equipped with a reflux condenser and a
magnetic stirrer, add Dimethyl 4-hydroxypyridine-2,6-dicarboxylate (1.0 equivalent).

Addition of Reagent: Carefully add phosphorus oxybromide (POBrs) or phosphorus
pentabromide (PBrs) (1.5 - 2.0 equivalents) to the flask. The reaction is typically performed
neat or in a high-boiling inert solvent.

Reaction Conditions: Heat the reaction mixture to reflux (typically 100-120°C) and maintain
for 2-4 hours. Monitor the progress of the reaction by Thin Layer Chromatography (TLC).

Work-up: After completion, cool the reaction mixture to room temperature. Carefully pour the
mixture onto crushed ice with vigorous stirring.

Extraction: Neutralize the aqueous solution with a saturated sodium bicarbonate solution.
Extract the product with a suitable organic solvent, such as dichloromethane or ethyl acetate
(3 x volume of aqueous phase).

Drying and Concentration: Combine the organic layers, dry over anhydrous sodium sulfate,
filter, and concentrate the solvent under reduced pressure to yield the crude Dimethyl 4-
bromopyridine-2,6-dicarboxylate.

Purification: Purify the crude product by column chromatography on silica gel to obtain the
pure diester.

Step 2: Synthesis of 4-Bromopyridine-2,6-dimethanol

This protocol is based on the reduction of pyridine dicarboxylates to the corresponding
dimethanol.

e Reaction Setup: Dissolve the purified Dimethyl 4-bromopyridine-2,6-dicarboxylate (1.0
equivalent) in anhydrous methanol in a round-bottom flask under an inert atmosphere (e.g.,
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nitrogen or argon).

» Addition of Reducing Agent: Cool the solution to 0°C in an ice bath. Add sodium borohydride
(NaBHa4) (4.0 equivalents) portion-wise, ensuring the temperature remains below 10°C.

» Reaction Conditions: After the addition is complete, allow the reaction mixture to warm to
room temperature (approx. 20°C) and stir for 12-16 hours. Monitor the reaction by TLC until
the starting material is consumed.

e Quenching: Carefully quench the reaction by the slow addition of a saturated aqueous
sodium carbonate solution.

o Concentration: Remove the methanol under reduced pressure.

o Extraction: Extract the agueous residue with a suitable organic solvent, such as a 10:1
mixture of dichloromethane/methanol.

e Drying and Concentration: Dry the combined organic extracts over anhydrous sodium
sulfate, filter, and concentrate under reduced pressure to yield the crude 4-Bromopyridine-
2,6-dimethanol as a solid.

 Purification: The crude product can be further purified by recrystallization or column
chromatography if necessary.

This guide provides foundational information for researchers working with 4-Bromopyridine-
2,6-dimethanol. The provided protocols are illustrative and may require optimization based on
specific laboratory conditions and available starting materials.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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